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Compound of Interest

Compound Name: Dipentaerythritol pentaacrylate

Cat. No.: B1583311 Get Quote

An In-depth Technical Guide to the Physical Properties of Dipentaerythritol Pentaacrylate

Introduction
Dipentaerythritol pentaacrylate (DPEPA) is a multifunctional acrylate monomer known for its

high reactivity and ability to form densely cross-linked polymer networks.[1] Its molecular

structure, characterized by a dipentaerythritol core with five acrylate functional groups, makes it

a valuable component in applications requiring enhanced mechanical properties, chemical

resistance, and durability.[2] This guide provides a comprehensive overview of the core

physical properties of DPEPA, intended for researchers, scientists, and professionals in drug

development and material science. DPEPA is frequently used in coatings, adhesives, dental

materials, and 3D printing photopolymerization processes.[2]

Chemical Identity
IUPAC Name: [2-(hydroxymethyl)-3-prop-2-enoyloxy-2-[[3-prop-2-enoyloxy-2,2-bis(prop-2-

enoyloxymethyl)propoxy]methyl]propyl] prop-2-enoate[2][3]

CAS Number: 60506-81-2[1][2][4]

Molecular Formula: C₂₅H₃₂O₁₂[2][3][4][5]

It is often commercially available as a mixture of penta- and hexa-acrylate esters, sometimes

containing an inhibitor like MEHQ (hydroquinone monomethyl ether) to prevent spontaneous
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polymerization.[1][6]

Physical and Chemical Properties
The physical characteristics of Dipentaerythritol pentaacrylate are crucial for its application in

various formulations. These properties are summarized in the table below.
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Property Value Conditions / Notes Source(s)

Molecular Weight 524.51 g/mol [3][4][5][7]

Appearance
Light yellow, viscous,

transparent liquid
[1][8]

Density 1.155 g/mL at 25 °C [1][2][4][6][7][9]

1.170 g/mL

1.197 g/cm³ [10]

Viscosity 5,000 - 8,000 cP at 25 °C [11]

13,600 cP at 25 °C [2][4]

Refractive Index 1.490 n20/D [1][2][4][6][12]

Boiling Point 619.6 °C at 760 mmHg [1][10][12]

Melting Point Not Available [1][7]

Flash Point >230 °F (>110 °C) Closed Cup [1][4]

113 °C Closed Cup [5]

197.2 °C [10]

Vapor Pressure 6.01 x 10⁻¹⁸ mmHg at 25 °C [1]

pKa 13.79 ± 0.10 Predicted [1][4][8]

Solubility

Insoluble in most

hydrocarbons, slightly

soluble in alcohol,

soluble in water.

Data for the parent

compound,

Pentaerythritol.[13]

Specific quantitative

data for DPEPA is not

readily available.

[13]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not typically disclosed in commercial technical data sheets or safety data sheets. However,
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these properties are measured using standard analytical techniques:

Density: Measured using a pycnometer or a digital density meter at a specified temperature,

typically 25 °C.

Viscosity: Determined using a rotational viscometer or rheometer, which measures the

resistance of the liquid to flow at a controlled temperature.

Refractive Index: Measured with a refractometer (e.g., an Abbé refractometer) using the

sodium D-line (589 nm) at 20 °C.

Flash Point: Determined using standardized methods such as the Cleveland Open-Cup

(COC) or Pensky-Martens Closed-Cup (PMCC) tests, which measure the lowest temperature

at which vapors will ignite.

Boiling Point: Can be determined by distillation under controlled pressure (e.g., at 760

mmHg) or estimated using computational models.

Application Workflow: UV Curing Process
Dipentaerythritol pentaacrylate is a key monomer in formulations that are cured using

ultraviolet (UV) light. Its high functionality allows for the rapid formation of a hard, cross-linked

polymer network upon exposure to UV radiation in the presence of a photoinitiator. A

generalized workflow for this process is illustrated below.
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Step 1: Formulation

Step 2: Curing Process Step 3: Final Product
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Caption: Generalized workflow for the UV curing of a formulation containing Dipentaerythritol
Pentaacrylate.

Safety and Handling
Dipentaerythritol pentaacrylate is considered an irritant.[3]

Hazards: It may cause skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[7][14]

Precautions: When handling, appropriate personal protective equipment (PPE) should be

used, including safety glasses with side-shields or goggles, protective gloves, and protective

clothing.[5] Work should be conducted in a well-ventilated area to avoid inhaling vapors.[5]

[14]

Storage: DPEPA should be stored in a dry, cool, and well-ventilated place in tightly closed

containers.[5] It is sensitive to light and should be protected from it.[15] It is a combustible

liquid.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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